Cas no 940196-09-8 ((4-ethoxyphenyl)methyl(propan-2-yl)amine)

• Product Name: (4-ethoxyphenyl)methyl(propan-2-yl)amine
• CAS No: 940196-09-8
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• MDL: MFCD08757432
• CID: 1078388
• PubChem ID: 17155818
• Update Time: 2025-04-20

(4-ethoxyphenyl)methyl(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• N-(4-Ethoxybenzyl)-2-propanamine
• AKOS000228733
• Z1076467054
• F1911-1747
• [(4-Ethoxyphenyl)methyl](propan-2-yl)amine
• SCHEMBL23509372
• N-[(4-ethoxyphenyl)methyl]propan-2-amine
• 940196-09-8
• MFCD08757432
• EN300-32413
• N-(4-ETHOXYBENZYL)PROPAN-2-AMINE
• G24132
• [(4-ethoxyphenyl)methyl](isopropyl)amine
• (4-ethoxyphenyl)methyl(propan-2-yl)amine

• MDL： MFCD08757432
• Inchi： 1S/C12H19NO/c1-4-14-12-7-5-11(6-8-12)9-13-10(2)3/h5-8,10,13H,4,9H2,1-3H3
• InChI Key： ZDLALHMIFXHJAP-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)CNC(C)C

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3Ų

(4-ethoxyphenyl)methyl(propan-2-yl)amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines